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Compound of Interest

Compound Name: Methyl pyruvate

Cat. No.: B045391

For Researchers, Scientists, and Drug Development Professionals

Methyl pyruvate, the methyl ester of pyruvic acid, is a highly reactive and versatile a-keto
ester that serves as a pivotal building block in a multitude of industrial applications. Its unique
chemical structure, featuring adjacent ketone and ester functionalities, allows for a wide array
of chemical transformations, making it a valuable intermediate in the synthesis of
pharmaceuticals, agrochemicals, and specialty chemicals. This technical guide provides an in-
depth overview of the core industrial applications of methyl pyruvate, complete with
guantitative data, detailed experimental protocols, and visual representations of key chemical
pathways and workflows.

Physicochemical Properties and Industrial
Specifications

Methyl pyruvate is a colorless to light yellow liquid with a characteristic fruity odor. Its key
physical and chemical properties are summarized in the table below, providing essential data
for its handling, storage, and use in various industrial processes.
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Property Value References
Molecular Formula C4HeOs

Molecular Weight 102.09 g/mol

CAS Number 600-22-6

Appearance Colorless to light yellow liquid

Boiling Point 134-137 °C (at 760 mmHg)

Melting Point -22 °C

Density 1.13 g/mL at 25 °C

Refractive Index (n2°/D) ~1.404

Flash Point 39.4 °C (103 °F)

Soluble in chloroform,
Solubility methanol, ether, and alcohol.

Slightly soluble in water.

Vapor Pressure 7.7 mmHg at 25 °C

For industrial applications, methyl pyruvate is typically available in purities of 98% or higher,
with low moisture content to prevent hydrolysis.

Synthesis of Methyl Pyruvate

The most common industrial synthesis of methyl pyruvate is through the esterification of
pyruvic acid with methanol, typically catalyzed by an acid.

Experimental Protocol: Synthesis of Methyl Pyruvate

This protocol is adapted from a well-established method for the preparation of methyl
pyruvate.

Materials:

 Pyruvic acid (freshly distilled)
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Absolute methanol

Benzene

p-Toluenesulfonic acid

Oil bath

Distillation apparatus with a methyl ester column
Procedure:

 In a 1-liter round-bottomed flask, combine 88 g (1 mole) of freshly distilled pyruvic acid, 128
g (4 moles) of absolute methanol, 350 ml of benzene, and 0.2 g of p-toluenesulfonic acid.

o Attach a methyl ester column to the flask and fit it with a condenser.

o Heat the solution to a vigorous reflux using an oil bath maintained at 150-155 °C. The
temperature at the top of the column should be approximately 59-60 °C.

o Continue refluxing overnight. As the reaction proceeds, an aqueous layer will separate in the
lower part of the column. This lower layer should be removed periodically.

» After the reaction is complete (indicated by no further separation of the aqueous layer), allow
the reaction mixture to cool.

« |solate the methyl pyruvate by fractional distillation of the remaining liquid.

Collect the fraction boiling at 136—140 °C at atmospheric pressure.

Yield: This process typically yields 66—73 g (65—71%) of methyl pyruvate.
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Esterification of pyruvic acid to methyl pyruvate.

Pharmaceutical Applications

Methyl pyruvate is a crucial intermediate in the synthesis of various active pharmaceutical
ingredients (APIs). Its reactivity allows for the construction of complex molecular architectures
found in modern therapeutics.

Synthesis of Perindopril

Perindopril is an angiotensin-converting enzyme (ACE) inhibitor used to treat high blood
pressure, heart failure, and diabetic kidney disease. While many patented syntheses of
Perindopril start from pyruvic acid or its sodium salt, the core transformation involves the
reductive amination of a pyruvate derivative. A generalized pathway illustrating the role of a
pyruvate moiety in the formation of a key intermediate for Perindopril is shown below.

Reactants

Reaction Product

Reductive Amination N—[(S)—l—Car!Jethox.ybutyl]—(S).—alanme
— || (Key Perindopril Intermediate)
Pyruvate Derivative [

(e.g., Methyl Pyruvate)

L-Norvaline Ester
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Generalized synthesis of a key Perindopril intermediate.

Agrochemical Applications

Methyl pyruvate serves as a versatile C3 building block for the synthesis of various
agrochemicals, particularly heterocyclic compounds that form the core of many modern
herbicides and fungicides.

Pyrazole and Sulfonylurea Agrochemicals

Pyruvate derivatives are key precursors in the construction of pyrazole and sulfonylurea
heterocyclic systems. These classes of compounds are known for their potent and selective
biological activities.

e Pyrazole Fungicides and Herbicides: These compounds often act by inhibiting specific
enzymes in target organisms. The pyrazole ring is a common scaffold in many commercial
agrochemicals.

» Sulfonylurea Herbicides: This class of herbicides is known for its high efficacy at low
application rates, inhibiting the acetolactate synthase (ALS) enzyme in plants.

The general workflow for the synthesis of these agrochemicals involves the reaction of a
pyruvate derivative with a suitable nitrogen-containing reagent to form the heterocyclic core,
which is then further functionalized to yield the final active ingredient.

Starting Materials

Nitrogen-Containing Core Sym'_hesis Intermediate Final Product

Reagent (e.g., Hydrazine) ||
. Heterocyclic Core TN M Active Agrochemical
Cyclocondensation X Functionalization > )
- (e.g., Pyrazole Ring) Ingredient

—
Methyl Pyruvate
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General workflow for agrochemical synthesis.

Applications in Organic Synthesis

Methyl pyruvate is a valuable reagent in a variety of organic transformations, enabling the
synthesis of chiral molecules and complex structures.

Enantioselective Hydrogenation

The asymmetric hydrogenation of methyl pyruvate to produce optically active methyl lactate is
a widely studied and industrially important reaction. Chiral methyl lactate is a key building block
for pharmaceuticals and biodegradable polymers.

This protocol describes a typical procedure for the enantioselective hydrogenation of methyl
pyruvate using a modified iridium catalyst.

Materials:

e Methyl pyruvate

o Ethanol (solvent)

» Polyvinylpyrrolidone-stabilized iridium (PVP-Ir) catalyst
e Cinchonidine (chiral modifier)

e n-Butanol (internal standard)

High-pressure stainless steel autoclave
Procedure:

e To a 100-mL stainless steel autoclave, add 1.0 mL of methyl pyruvate, 1.0 mL of n-butanol,
6.0 mL of a PVP-Ir solution in ethanol (containing 0.014 mmol of Ir), and 4.3 mg of
cinchonidine.

» Seal the autoclave and purge with hydrogen gas.

e Pressurize the autoclave with hydrogen to 4.0 MPa.
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e Maintain the reaction temperature at 10 °C (283 K) with stirring.
» Monitor the reaction progress by gas chromatography.
e Upon completion, carefully vent the autoclave and recover the product mixture.

Results: The enantiomeric excess (e.e.) of the resulting R-(+)-methyl lactate can be determined
by chiral gas chromatography. Under optimized conditions, high enantioselectivities can be
achieved.

Aldol Condensation

Methyl pyruvate can undergo self-condensation or react with other carbonyl compounds in
aldol-type reactions. These reactions are fundamental in carbon-carbon bond formation and
provide access to a variety of complex molecules. For instance, the base-catalyzed self-
condensation of methyl pyruvate can lead to the formation of a lactone intermediate, which
can then rearrange to form a diacid monoester.

Self-Condensation

Methyl Pyruvate Intermediate Formation

Final Product
~_|

Intramolecular

Cyclization Lactone Intermediate | | Rearrangement e
Methyl Pyruvate Aldol Adduct ™ (Zymonate Ester) Diacid Monoester
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Aldol self-condensation of methyl pyruvate.

Flavor and Fragrance Industry
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Pyruvic acid and its esters, including methyl pyruvate, are known for their contributions to the
flavor profiles of various foods and beverages. While ethyl pyruvate has a designated FEMA
GRAS (Generally Recognized as Safe) number (2457), methyl pyruvate is also used as a
flavoring agent, valued for its fruity and caramel-like notes. Its application falls under the
general category of flavoring substances where its usage levels are governed by good
manufacturing practices.

Other Industrial Uses

The high reactivity and good solvency of methyl pyruvate lend it to a range of other industrial
applications:

« Solvents and Cleaning Agents: Due to its ability to dissolve a variety of organic compounds,
it can be used in formulations for industrial cleaners and solvents.

o Polymer Chemistry: Methyl pyruvate can be a monomer or a precursor to monomers used
in the synthesis of specialty polymers.

Conclusion

Methyl pyruvate is a versatile and economically important chemical intermediate with a broad
spectrum of industrial applications. Its utility as a building block in the synthesis of
pharmaceuticals and agrochemicals is a primary driver of its demand. Furthermore, its role in
enantioselective synthesis and as a flavoring agent highlights its significance in the production
of high-value, specialized products. Ongoing research continues to explore new applications
for this reactive molecule, promising to further expand its industrial relevance in the years to

come.

« To cite this document: BenchChem. [The Industrial Versatility of Methyl Pyruvate: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045391#potential-industrial-applications-of-methyl-
pyruvate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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